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Compound of Interest

Compound Name: NEP-IN-2

Cat. No.: B15575721 Get Quote

Disclaimer: The following information pertains to N-Ethyl-2-pyrrolidone (NEP), as the specific

substance "NEP-IN-2" could not be definitively identified through public information sources. It

is critical to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for

"NEP-IN-2" before handling.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N-Ethyl-2-pyrrolidone (NEP).

Adherence to these protocols is crucial for ensuring laboratory safety and minimizing risk.

Immediate Safety Precautions
N-Ethyl-2-pyrrolidone is classified as a substance that can cause serious eye damage and is

suspected of damaging fertility or the unborn child.[1][2][3] It is also a combustible liquid.[3]

Therefore, stringent safety measures are required during its handling.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure.

The following PPE is mandatory when handling NEP:

Eye and Face Protection: Chemical-resistant safety goggles with side protection or a face

shield must be worn.[2][4]
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Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[2] It is

recommended to check with the glove supplier for specific breakthrough times and material

compatibility.

Skin and Body Protection: A lab coat or protective clothing is required to prevent skin

contact.[2] In case of potential splashing, additional protective equipment should be

considered.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of aerosol or

mist formation, a respirator with a Type A filter (for organic gases and vapors with a boiling

point > 65°C) should be used.[2]

PPE Component Specification Purpose

Eye Protection
Safety goggles with side

protection or face shield

Prevents eye contact and

serious eye damage[2]

Hand Protection
Chemical-resistant gloves

(tested to EN 374)

Protects skin from irritation and

absorption[2]

Body Protection
Laboratory coat or protective

clothing
Minimizes skin exposure[2]

Respiratory
Type A filter respirator (if

ventilation is inadequate)

Protects against inhalation of

harmful vapors or mists[2]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to maintain a safe laboratory

environment.

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1][2][3]

Ensure adequate ventilation in the work area.[4][5] Use of a chemical fume hood is

recommended.
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Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or spray.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5] No smoking in

the handling area.[3][5]

Wash hands thoroughly after handling and before breaks.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

The recommended storage temperature is between 15–25 °C.[2][5]

Store locked up.[3][6]

Keep away from strong oxidizing agents, reducing agents, strong acids, and strong bases.[7]

Disposal Plan
Proper disposal of NEP and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[3]

[6] Do not allow the chemical to enter drains.[6]

Contaminated Materials: Absorbent materials used for spills, as well as any contaminated

clothing or PPE, should be sealed in a vapor-tight plastic bag for eventual disposal as

hazardous waste.[8]

Spill Response: In the event of a spill, remove all sources of ignition.[4] Absorb the spill with

inert material such as sand, diatomaceous earth, or a universal binding agent.[1][2] Ventilate

the affected area.[1][2]

Quantitative Safety Data for N-Ethyl-2-pyrrolidone
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Property Value Source

CAS Number 2687-91-4 [1][4]

Molecular Formula C₆H₁₁NO [2][4]

Molecular Weight 113.16 g/mol [2]

Boiling Point
212.5 °C (414.5 °F) at 1013.25

hPa
[4]

Flash Point 90.8 °C (195.4 °F) [4]

Specific Gravity 0.9930 @ 25°C [4]

Acute Oral Toxicity (LD50) 3200 mg/kg (Rat) [7]

Acute Dermal Toxicity (LD50) >2000 mg/kg (Rat) [7]

Workflow for Safe Handling of N-Ethyl-2-pyrrolidone
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Safe Handling Workflow for N-Ethyl-2-pyrrolidone (NEP)

Preparation
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Storage Disposal
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Don Appropriate PPE

Prepare Well-Ventilated Work Area

Handle NEP in Fume Hood

Begin Experiment

Avoid Skin/Eye Contact and Inhalation Keep Away from Ignition Sources Store in Tightly Closed Container

After Use

Collect Waste in Labeled, Sealed Container

Generate WasteClean Spills with Inert Absorbent

If Spill Occurs

Store in Cool, Dry, Well-Ventilated Area

Store Locked Up Dispose via Approved Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Ethyl-2-pyrrolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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